molecular formula C13H16 B8606857 (4-Methylenecyclohexyl)benzene

(4-Methylenecyclohexyl)benzene

Cat. No.: B8606857
M. Wt: 172.27 g/mol
InChI Key: DCFWWUVUVQVGLC-UHFFFAOYSA-N
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Description

(4-Methylenecyclohexyl)benzene is a useful research compound. Its molecular formula is C13H16 and its molecular weight is 172.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16

Molecular Weight

172.27 g/mol

IUPAC Name

(4-methylidenecyclohexyl)benzene

InChI

InChI=1S/C13H16/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12/h2-6,13H,1,7-10H2

InChI Key

DCFWWUVUVQVGLC-UHFFFAOYSA-N

Canonical SMILES

C=C1CCC(CC1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

BDAM (3.00 grams) was suspended in 30 milliliters of dry CH2Cl2. Two molar equivalents of ether were added dropwise to the chilled suspension. After about 10 minutes of stirring, a homogeneous solution was formed. At this point, 1 molar equivalent of TMAL (1.1 milliliter) was added. The reaction mixture was stirred at room temperature for 15 minutes and 2.00 grams of 4-phenylcyclohexanone were added. Vigorous reflux which quickly subsided was noticed. The reaction mixture was stirred at room temperature for 3 hours and hydrolyzed as described in Example 1. The aqueous layer was acidified to help separate the organic layer. After the usual work up and column separation, 1.75 grams of 4-phenyl-1-methylenecyclohexane were isolated (88% yield).
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2 g
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30 mL
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Synthesis routes and methods II

Procedure details

BDAM (2.83 grams) was suspended in 40 milliliters of toluene and 2.2 milliliters of THF were added dropwise. After 10 minutes of stirring, 2.10 grams of 4-phenylcyclohexanone were added. The reaction mixture was refluxed for 1 hour and hydrolyzed with hydrated Ca(OH)2 in the presence of Et3N. After the usual work up, 0.21 grams of 4-phenyl-1-methylenecyclohexane was isolated (10% yield).
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2.2 mL
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2.1 g
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Ca(OH)2
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40 mL
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Synthesis routes and methods III

Procedure details

BDAM (3.00 grams) was suspended in 40 milliliters of toluene and 2 molar equivalents of THF were added at 0° C. After a homogeneous solution was formed, 1 molar equivalent (2 milliliters) of TEAL was added. After 10 minutes of stirring, 2.50 grams of 4-phenylcyclohexanone were added. After 3 hours of stirring, the reaction mixture was hydrolyzed and worked up as described in Example 1. A total of 1.93 grams of 4-phenyl-1-methylenecyclohexane was isolated (78% yield).
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2.5 g
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40 mL
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Synthesis routes and methods IV

Procedure details

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Synthesis routes and methods V

Procedure details

μ-Chloro-μ-methylene[bis(cyclopentadienyl)titanium]dimethylaluminum (172 mL, 0.086 mol, 0.5 M in toluene) is added dropwise to a solution of 4-phenylcyclohexanone (15.0 g, 0.086 mol) in THF (100 mL) at 0° C. The mixture is allowed to come to 25° C. After 15 min., ether (100 mL) is added followed by dropwise addition of 0.1 M sodium hydroxide (120 mL). The mixture is stirred an 25° C. for 18 h, filtered, and the filtrate is dried over sodium sulfate and concentrated in vacuo . The residue is purified by column chromatography on silica gel using dichloromethane-hexanes (1:1) as eluent. The resulting yellow oil is rechromatographed using hexanes as eluent to give 8.9 g (61%) of 4-phenyl-1-methylenecyclohexane as an oil.
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100 mL
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120 mL
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15 g
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Quantity
100 mL
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solvent
Reaction Step Three
Name
μ-Chloro-μ-methylene[bis(cyclopentadienyl)titanium]dimethylaluminum
Quantity
172 mL
Type
catalyst
Reaction Step Three

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